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Compound of Interest

Compound Name: Bis-Tos-PEG7

Cat. No.: B1587527 Get Quote

Application Note: Bis-Tos-PEG7
For Researchers, Scientists, and Drug Development Professionals

Introduction
Bis-Tos-PEG7, also known as Heptaethylene glycol di(p-toluenesulfonate), is a bifunctional,

PEG-based linker commonly utilized in bioconjugation and the synthesis of Proteolysis

Targeting Chimeras (PROTACs).[1] PROTACs are heterobifunctional molecules that recruit an

E3 ubiquitin ligase to a target protein, leading to its ubiquitination and subsequent degradation

by the proteasome. The polyethylene glycol (PEG) spacer in Bis-Tos-PEG7 enhances the

solubility and improves the pharmacokinetic properties of the resulting conjugates.[2][3] The

terminal tosylate (Tos) groups are excellent leaving groups for nucleophilic substitution

reactions, enabling covalent linkage to functional groups such as amines and thiols on

biomolecules.[2] Proper storage and handling of this reagent are critical to maintain its integrity

and ensure reproducible results in experimental applications.

Storage and Handling
To ensure the stability and long-term viability of Bis-Tos-PEG7, adherence to the following

storage and handling protocols is essential.

Storage Conditions
The stability of Bis-Tos-PEG7 is dependent on its form (pure compound or in solvent) and the

storage temperature.[1]
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Table 1: Recommended Storage Conditions for Bis-Tos-PEG7

Form Storage Temperature Duration

Pure Compound (Solid/Liquid) -20°C Up to 3 years[1]

0 - 4°C Short-term (days to weeks)[4]

In Solvent -80°C Up to 6 months[1]

-20°C Up to 1 month[1]

Note: The compound is typically stable for several weeks at ambient temperature, as is

common during shipping.[4][5]

Handling Procedures
Bis-Tos-PEG7 should be handled in a laboratory setting using standard safety practices. Use

in a well-ventilated area and avoid direct contact with skin and eyes.[6]

Table 2: Personal Protective Equipment (PPE) and Safety Recommendations

Precaution Recommendation Rationale

Engineering Controls
Use in a chemical fume hood

or well-ventilated area.

To minimize inhalation

exposure.

Eye Protection
Wear safety glasses with side

shields.

To prevent accidental splashes

to the eyes.[6]

Hand Protection
Wear compatible chemical-

resistant gloves (e.g., nitrile).
To avoid skin contact.[6]

Hygiene

Do not eat, drink, or smoke in

the laboratory. Wash hands

thoroughly after handling.[6]

To prevent ingestion.

Experimental Protocols
Protocol for Preparation of Stock Solutions
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Bis-Tos-PEG7 is soluble in organic solvents such as Dimethyl Sulfoxide (DMSO).[5]

Objective: To prepare a concentrated stock solution of Bis-Tos-PEG7 for use in subsequent

experiments.

Materials:

Bis-Tos-PEG7

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Calibrated pipettes

Procedure:

Allow the Bis-Tos-PEG7 container to equilibrate to room temperature before opening to

prevent condensation of moisture.

Weigh the desired amount of Bis-Tos-PEG7 in a sterile vial.

Add the calculated volume of anhydrous DMSO to achieve the target concentration (e.g., 10

mM or 50 mM).

Vortex or sonicate briefly until the compound is completely dissolved.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -80°C for long-term use or -20°C for shorter-term use, as specified in

Table 1.[1]

Protocol for Assessing Compound Stability (Example)
Objective: To assess the stability of a Bis-Tos-PEG7 stock solution under specific storage

conditions.

Materials:
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Bis-Tos-PEG7 stock solution (e.g., in DMSO)

High-Performance Liquid Chromatography (HPLC) system with a suitable column (e.g., C18)

Appropriate mobile phase solvents (e.g., acetonitrile, water with 0.1% formic acid)

UV detector

Procedure:

Time-Zero Analysis (T=0): Immediately after preparing the stock solution, dilute a small

aliquot to a suitable concentration for HPLC analysis. Inject the sample and record the

chromatogram. The main peak corresponding to Bis-Tos-PEG7 should be integrated, and its

area recorded as the initial value (100%).

Sample Storage: Store the stock solution aliquots under the desired test conditions (e.g.,

room temperature, 4°C, -20°C).

Time-Point Analysis: At predetermined time points (e.g., 24 hours, 48 hours, 1 week, 1

month), retrieve one aliquot from storage.

Allow the aliquot to thaw completely and equilibrate to room temperature.

Prepare the sample for HPLC analysis using the same dilution factor as the T=0 sample.

Inject the sample and record the chromatogram using the identical HPLC method.

Data Analysis: Compare the peak area of Bis-Tos-PEG7 at each time point to the T=0 peak

area. The appearance of new peaks may indicate degradation. Calculate the percentage of

the remaining compound at each time point.

Visualized Workflow and Logic
The following diagrams illustrate the recommended workflow for handling and storing Bis-Tos-
PEG7.
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Receiving and Initial Handling

Storage Options

Detailed Storage Conditions

Usage Protocol

Receive Compound
(Shipped at Ambient Temp)

Inspect for Damage

Equilibrate to Room Temp

Store Pure Compound

Long-Term Use

Prepare Stock & Store

Immediate/Frequent Use

Store at -20°C
(Up to 3 years)

Store at 0-4°C
(Days to Weeks)

Aliquot & Store at -80°C
(Up to 6 months)

Aliquot & Store at -20°C
(Up to 1 month)

Retrieve from Storage

Thaw/Equilibrate to RT

Use in Experiment

Click to download full resolution via product page

Caption: Workflow for Bis-Tos-PEG7 receiving, storage, and use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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